Cas no 921795-70-2 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide)

• Product Name: N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide
• CAS No: 921795-70-2
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5954787
• PubChem ID: 27504996
• Update Time: 2025-10-29

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide
• 4-methyl-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
• 921795-70-2
• 4-methyl-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
• AKOS001951387
• F2099-0006
• N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide

• Inchi： 1S/C19H17N3O3S/c1-13-3-5-15(6-4-13)19(23)20-16-9-7-14(8-10-16)17-11-12-18(22-21-17)26(2,24)25/h3-12H,1-2H3,(H,20,23)
• InChI Key： SNFOYMGJANHYPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(C)(=O)=O)C=C2)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide (CAS No. 921795-70-2): A Comprehensive Overview

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide (CAS No. 921795-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical research and development. This compound, with its unique molecular structure featuring a methanesulfonylpyridazine moiety linked to a methylbenzamide group, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and biological activity.

The chemical structure of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide includes a pyridazine ring, which is a nitrogen-containing heterocycle known for its role in medicinal chemistry. The presence of the methanesulfonyl group enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic pathways. Additionally, the 4-methylbenzamide fragment contributes to its stability and binding affinity, which are critical for its potential applications in drug discovery.

One of the most frequently searched questions about this compound is: "What are the applications of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide in drug development?" Current research suggests that this compound may serve as a key building block for designing novel therapeutic agents. Its structural features make it a candidate for targeting specific enzymes or receptors involved in disease pathways. For instance, pyridazine derivatives are often explored for their anti-inflammatory, antimicrobial, and anticancer properties, which aligns with the growing demand for innovative treatments in these areas.

Another hot topic in the scientific community is the synthetic routes for N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide. Researchers are optimizing protocols to improve yield and purity, which are essential for scaling up production. The compound's synthesis typically involves multi-step reactions, including sulfonylation and amide coupling, which are well-documented in organic chemistry literature. These methods are continually refined to meet the needs of industrial and academic laboratories.

From a market perspective, the demand for N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide is driven by its potential in pharmaceutical intermediates and biochemical research. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, highlighting its importance in modern chemistry. The global market for such specialized compounds is expanding, fueled by advancements in drug discovery and personalized medicine.

In terms of physical and chemical properties, N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide is typically a solid at room temperature with moderate solubility in organic solvents. Its molecular weight and melting point are key parameters for researchers handling the compound in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and ensure the purity of this material.

Safety and handling of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the broader industry focus on sustainable and safe chemical practices, which is a trending topic in scientific and regulatory circles.

Looking ahead, the future of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide appears promising. Its role in medicinal chemistry and material science is likely to expand as new applications are discovered. Researchers are particularly interested in exploring its potential in targeted drug delivery systems and bioconjugation, which are cutting-edge areas in biotechnology.

In conclusion, N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methylbenzamide (CAS No. 921795-70-2) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications, makes it a valuable subject of study. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics and advanced materials, addressing some of the most pressing challenges in health and technology.